![molecular formula C17H24N2O3 B5695114 4-[(4-tert-butylphenoxy)acetyl]-1-piperazinecarbaldehyde](/img/structure/B5695114.png)
4-[(4-tert-butylphenoxy)acetyl]-1-piperazinecarbaldehyde
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Overview
Description
4-[(4-tert-butylphenoxy)acetyl]-1-piperazinecarbaldehyde, also known as TBX or TBPAC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-[(4-tert-butylphenoxy)acetyl]-1-piperazinecarbaldehyde is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In addition, this compound has been found to have anti-viral properties by inhibiting the replication of certain viruses.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-[(4-tert-butylphenoxy)acetyl]-1-piperazinecarbaldehyde is its potential as a lead compound for the development of new drugs with anti-cancer, anti-inflammatory, and anti-viral properties. This compound has also been found to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 4-[(4-tert-butylphenoxy)acetyl]-1-piperazinecarbaldehyde. One direction is the development of new derivatives of this compound with improved solubility and potency. Another direction is the investigation of the mechanism of action of this compound in order to better understand its anti-cancer, anti-inflammatory, and anti-viral properties. Additionally, the potential applications of this compound in material science and nanotechnology should be explored.
Synthesis Methods
The synthesis of 4-[(4-tert-butylphenoxy)acetyl]-1-piperazinecarbaldehyde involves the reaction of 4-tert-butylphenol with chloroacetyl chloride to form 4-[(4-tert-butylphenoxy)acetyl]chloride, which is then reacted with piperazine to form this compound. The purity of this compound can be achieved through recrystallization and purification techniques.
Scientific Research Applications
4-[(4-tert-butylphenoxy)acetyl]-1-piperazinecarbaldehyde has been studied extensively for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. It has been found to have anti-cancer, anti-inflammatory, and anti-viral properties. This compound has also been used as a precursor for the synthesis of other compounds with potential therapeutic applications.
properties
IUPAC Name |
4-[2-(4-tert-butylphenoxy)acetyl]piperazine-1-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3/c1-17(2,3)14-4-6-15(7-5-14)22-12-16(21)19-10-8-18(13-20)9-11-19/h4-7,13H,8-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJRZWIDXOGOZEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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